![molecular formula C15H20BrNO4 B2858931 (R)-4-(4-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid CAS No. 1822589-12-7](/img/structure/B2858931.png)
(R)-4-(4-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “®-4-(4-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid” is an amino acid derivative with a bromophenyl group at the 4-position and a tert-butoxycarbonyl (BOC) protecting group . The BOC group is often used in peptide synthesis to protect the amino group .
Molecular Structure Analysis
The compound contains a carboxylic acid group, an amino group (protected by the BOC group), and a bromophenyl group. The presence of the bromine atom suggests that it could be involved in various reactions such as Suzuki-Miyaura cross-coupling .Chemical Reactions Analysis
As a bromophenyl derivative, this compound could potentially undergo various reactions such as palladium-catalyzed cross-coupling reactions . The BOC group can be removed under acidic conditions to reveal the free amino group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of the bromine atom might increase its molecular weight and potentially its reactivity . The BOC group is generally stable under basic conditions but can be removed under acidic conditions .Scientific Research Applications
Stereocontrolled Synthesis
One notable application involves its use in the stereocontrolled synthesis of hydroxyethylene dipeptide isosteres, as demonstrated by A. Nadin et al. (2001). Their work highlights the practical and stereocontrolled fashion of synthesizing 2 R-benzyl-5 S-tert-butoxycarbonylamino-4 R-(tert-butyldimethylsilanyloxy)-6-phenyl-hexanoic acid from (l)-phenylalanine, emphasizing its relevance in peptide chemistry (Nadin, Lopez, Neduvelil, & Thomas, 2001).
Synthesis of β-Hydroxy-α-amino Acids
Research by Ramón Badorrey et al. (2000) has showcased the asymmetric synthesis of (2R,3S)-4-halo-3-benzyloxy-2-(N-methoxycarbonyl-N-benzylamino)butyronitriles as precursors for the synthesis of chiral β-hydroxy-α-amino acids. This synthesis route leverages the chemical's structure for the facile production of amino acids with specific chirality, an essential aspect in the development of pharmaceuticals and bioactive compounds (Badorrey, Cativiela, Díaz-de-Villegas, & Gálvez, 2000).
Chiral Peptidic Nucleic Acids Synthesis
Lenzi, Reginato, and Taddai (1995) have applied this compound in the synthesis of N-Boc-α-amino acids with nucleobase residues, serving as building blocks for chiral peptidic nucleic acids (PNA). This approach is pivotal for the development of PNAs with specific stereochemistry, which are crucial in gene therapy and molecular diagnostics (Lenzi, Reginato, & Taddai, 1995).
Water Oxidation Catalysis
The chemical has also found application in the field of catalysis, specifically in water oxidation processes. A study by R. Zong and R. Thummel (2005) demonstrates the use of related complexes for oxygen evolution, a critical reaction for energy storage and conversion technologies. The research highlights the efficiency and selectivity of these catalysts in facilitating water oxidation, contributing to the development of sustainable energy solutions (Zong & Thummel, 2005).
properties
IUPAC Name |
4-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20BrNO4/c1-15(2,3)21-14(20)17-12(13(18)19)9-6-10-4-7-11(16)8-5-10/h4-5,7-8,12H,6,9H2,1-3H3,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNHYCFMJNTVHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CCC1=CC=C(C=C1)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.